Cas no 15546-43-7 (N,N,N',N'-Tetraphenylbenzidine)

N,N,N',N'-Tetraphenylbenzidine structure
15546-43-7 structure
Product Name:N,N,N',N'-Tetraphenylbenzidine
CAS No:15546-43-7
MF:C36H28N2
MW:488.620928764343
MDL:MFCD00228123
CID:50134
PubChem ID:24884382
Update Time:2025-04-18

N,N,N',N'-Tetraphenylbenzidine Chemical and Physical Properties

Names and Identifiers

    • N4,N4,N4',N4'-Tetraphenyl-[1,1'-biphenyl]-4,4'-diamine
    • Tetra-N-phenylbenzidine (TPB)
    • N,N,N',N'-Tetraphenylbenzidine (purified by sublimation)
    • N,N,N',N'-Tetraphenylbenzidine
    • N N N N-TETRAPHENYLBENZIDINE
    • N,N,N’,N’-TETRAKISPHENYLBENZIDINE HOLE TRANSPORT MATERIALS 352 NM (CH2CL2) ABSORBANCE
    • 4,4'-Bis(diphenylamino)biphenyl
    • N,N-diphenyl-4-[4-(N-phenylanilino)phenyl]aniline
    • Tetra-N-phenylbenzidine
    • Tetraphenylbenzidine
    • TPB
    • 4,4'-Bis(diphenylamino)biphenyl (purified by sublimation)
    • TPB (purified by sublimation)
    • N,N,N',N'-Tetraphenyl[1,1'-biphenyl]-4,4'-diamine
    • N,N,N,N-Tetraphenylbenzidine
    • [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetraphenyl-
    • N,N'-Diphenyl-N,N',Di-m-tolyl-benzidine
    • (1,1'-Biphenyl)-4,4'-diamine, N,N,N',N'-tetraphenyl-
    • [1,1'-Biphenyl]-4,4'-diamine, N4,N4,N4',N4'-tetraphenyl-
    • (1,1'-Biphenyl)-4,4'-diamine, N4,N4,N4',N4'-tetraphenyl-
    • N,N,N1,N1-Tetraphenylbenzidin
    • T3266
    • SB66534
    • DTXSID2065913
    • W-108018
    • Tetra-N-phenylbenzidine, 97%
    • SCHEMBL76699
    • N,N,N1,N1-Tetraphenylbenzidine
    • EINECS 239-599-0
    • GEO-02532
    • N,N,N',N'-Tetraphenyl-4,4'-biphenyldiamine
    • SY038312
    • N,N,N inverted exclamation mark ,N inverted exclamation mark -Tetraphenylbenzidine
    • N4,N4,N4',N4'-Tetraphenyl-[1,1'-biphenyl]-4,4'-diamine;N,N,N',N'-Tetraphenylbenzidine [TPB]
    • T1812
    • N,N,N',N'-Tetraphenyl(1,1'-biphenyl)-4,4'-diamine
    • AC-1508
    • NS00051398
    • AS-70106
    • YSWG755
    • N,N,N',N'-Tetraphenyl-1,1'-biphenyl-4,4'-diamine
    • FT-0630344
    • MFCD00228123
    • N4,N4,N4',N4'-tetraphenylbiphenyl-4,4'-diamine
    • AKOS015840674
    • C36H28N2
    • Triphenyl diamine
    • 15546-43-7
    • DCZNSJVFOQPSRV-UHFFFAOYSA-N
    • MDL： MFCD00228123
    • Inchi： 1S/C36H28N2/c1-5-13-31(14-6-1)37(32-15-7-2-8-16-32)35-25-21-29(22-26-35)30-23-27-36(28-24-30)38(33-17-9-3-10-18-33)34-19-11-4-12-20-34/h1-28H
    • InChI Key： DCZNSJVFOQPSRV-UHFFFAOYSA-N
    • SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 332.12900
  • Monoisotopic Mass: 488.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1710
  • Melting Point: 230.0 to 236.0 deg-C
  • Boiling Point: 649.7 ℃ at 760 mmHg
  • Flash Point: 291.2±17.4 °C
  • Refractive Index: 1.685
  • PSA: 68.25000
  • LogP: 4.27640
  • Solubility: Not determined
  • λmax: 354(CHCl3)(lit.)

N,N,N',N'-Tetraphenylbenzidine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Storage Condition：Store at 4°C,-4At ℃Store…Better
  • Risk Phrases：R36/37/38
  • TSCA：Yes
  • Safety Term：S26;S36

N,N,N',N'-Tetraphenylbenzidine Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N,N,N',N'-Tetraphenylbenzidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T101328-5g
N,N,N',N'-Tetraphenylbenzidine
 15546-43-7 98%
5g
 ¥208.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T101328-100g
N,N,N',N'-Tetraphenylbenzidine
 15546-43-7 98%
100g
 ¥1879.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T101328-1g
N,N,N',N'-Tetraphenylbenzidine
 15546-43-7 98%
1g
 ¥52.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T101328-25g
N,N,N',N'-Tetraphenylbenzidine
 15546-43-7 98%
25g
 ¥514.90 2023-09-01
Alichem
A019109766-10g
N4,N4,N4',N4'-Tetraphenyl-[1,1'-biphenyl]-4,4'-diamine
 15546-43-7 97%
10g
 242.00 USD 2021-06-17
Alichem
A019109766-25g
N4,N4,N4',N4'-Tetraphenyl-[1,1'-biphenyl]-4,4'-diamine
 15546-43-7 97%
25g
 252.00 USD 2021-06-17
Alichem
A019109766-100g
N4,N4,N4',N4'-Tetraphenyl-[1,1'-biphenyl]-4,4'-diamine
 15546-43-7 97%
100g
 594.00 USD 2021-06-17
Chemenu
CM304965-10g
N4,N4,N4',N4'-Tetraphenyl-[1,1'-biphenyl]-4,4'-diamine
 15546-43-7 95+%
10g
 $206 2021-06-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R002667-1g
N,N,N',N'-Tetraphenylbenzidine
 15546-43-7 98%
1g
 ￥53 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R002667-25g
N,N,N',N'-Tetraphenylbenzidine
 15546-43-7 98%
25g
 ￥466 2024-05-25

N,N,N',N'-Tetraphenylbenzidine Production Method

Production Method 1

118-75-2 118-75-2
603-34-9 603-34-9
15546-43-7 15546-43-7
87-87-6 87-87-6
Reaction Conditions
1.1 Reagents: Methanesulfonic acid Solvents: Dichloromethane ;  2 - 3 min, 0 °C
1.2 0 °C; 0 °C → rt; 1 min, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  cooled
Reference
Metal-Free Oxidative C-C Coupling of Arylamines Using a Quinone-Based Organic Oxidant
Maddala, Sudhakar; et al, Journal of Organic Chemistry, 2017, 82(17), 8958-8972

N,N,N',N'-Tetraphenylbenzidine Raw materials

N,N,N',N'-Tetraphenylbenzidine Preparation Products

N,N,N',N'-Tetraphenylbenzidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:15546-43-7)N,N,N',N'-Tetraphenylbenzidine
Order Number:A809644
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:51
Price ($):247.0
Email:sales@amadischem.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:15546-43-7)N, N, N’N’-tetraphenylbenzidine
Order Number:JH308;JH309
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15546-43-7)N,N,N',N'-Tetraphenylbenzidine
Order Number:sfd21600
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

N,N,N',N'-Tetraphenylbenzidine Related Literature

Related Categories

15546-43-7 (N,N,N',N'-Tetraphenylbenzidine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:15546-43-7)N,N,N',N'-Tetraphenylbenzidine
A809644
Purity:99%
Quantity:100g
Price ($):247.0
Email
Shanghai Jinhuan Chemical CO., LTD.
(CAS:15546-43-7)N, N, N’N’-tetraphenylbenzidine
JH308;JH309
Purity:98.00%/98.00%
Quantity:25kg/25kg
Price ($):Inquiry/Inquiry
Email